Cas no 954647-20-2 (4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide)

4-Cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide is a synthetic organic compound featuring a benzamide core substituted with a cyano group at the para position and a 2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl moiety at the amide nitrogen. This structure combines a polar cyano group with a heterocyclic thiophene and a pyrrolidine ring, enhancing its potential as an intermediate in pharmaceutical or agrochemical applications. The compound's rigid aromatic system and flexible aliphatic chain may contribute to selective binding properties, making it useful in drug discovery for targeting specific receptors or enzymes. Its well-defined molecular architecture allows for further functionalization, supporting diverse synthetic pathways.
4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide structure
954647-20-2 structure
Product Name:4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
CAS No:954647-20-2
MF:C18H19N3OS
MW:325.42796254158
CID:5809277
PubChem ID:16931586
Update Time:2025-06-25

4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-cyano-N-[2-(1-pyrrolidinyl)-2-(3-thienyl)ethyl]-
    • 954647-20-2
    • F2392-0495
    • 4-cyano-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)benzamide
    • 4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
    • 4-cyano-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide
    • AKOS024645850
    • 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
    • Inchi: 1S/C18H19N3OS/c19-11-14-3-5-15(6-4-14)18(22)20-12-17(16-7-10-23-13-16)21-8-1-2-9-21/h3-7,10,13,17H,1-2,8-9,12H2,(H,20,22)
    • InChI Key: UJDSKWFUEMWRRT-UHFFFAOYSA-N
    • SMILES: C(NCC(N1CCCC1)C1C=CSC=1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 325.12488341g/mol
  • Monoisotopic Mass: 325.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 84.4Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 556.0±50.0 °C(Predicted)
  • pka: 13.61±0.46(Predicted)

4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2392-0495-2μmol
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2392-0495-5μmol
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2392-0495-10μmol
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2392-0495-20μmol
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2392-0495-1mg
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2392-0495-2mg
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2392-0495-3mg
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2392-0495-4mg
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2392-0495-5mg
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2392-0495-10mg
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
954647-20-2 90%+
10mg
$79.0 2023-05-16

4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Related Literature

Additional information on 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide

Research Brief on 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 954647-20-2)

In recent years, the compound 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 954647-20-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a cyano group, pyrrolidine ring, and thiophene moiety contributes to its distinct pharmacological properties, making it a subject of extensive investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide. One of the key findings is its role as a modulator of specific signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand its binding affinity with target proteins, revealing high specificity and potency.

In a groundbreaking study published in the Journal of Medicinal Chemistry, the compound demonstrated remarkable efficacy in preclinical models of Parkinson's disease. The study highlighted its ability to cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and apoptosis in dopaminergic neurons. These findings suggest that 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide could serve as a lead compound for developing novel therapeutics for neurodegenerative disorders.

Another area of interest is the compound's potential application in oncology. Preliminary data from in vitro and in vivo studies indicate that it exhibits cytotoxic activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and induction of programmed cell death. Further research is underway to optimize its pharmacokinetic properties and evaluate its safety profile in clinical settings.

Despite these promising results, challenges remain in the development of 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide represents a compelling candidate for further investigation in the fields of neuroscience and oncology. Its multifaceted biological activities and structural versatility offer numerous opportunities for drug development. Continued research efforts will be crucial to fully unlock its therapeutic potential and address the unmet medical needs in these areas.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.